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Compound of Interest

Compound Name: Trimethoxy(octyl)silane

Cat. No.: B1346610

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of Trimethoxy(octyl)silane (CAS No. 3069-40-7). Adherence to these procedures is
critical for ensuring laboratory safety and proper chemical management.

I. Chemical Safety and Hazard Information

Trimethoxy(octyl)silane is a chemical that requires careful handling due to its potential
hazards. It is known to cause skin and serious eye irritation.[1] Inhalation may also cause
respiratory tract irritation.[2] Upon contact with water or moisture, it can hydrolyze to release
methanol, which has chronic effects on the central nervous system.[2]

Signal Word: Warning[1][3]

Hazard Statements:

e H315: Causes skin irritation.[1][3]

e H319: Causes serious eye irritation.[1][2]

e H227: Combustible liquid.[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1346610?utm_src=pdf-interest
https://www.benchchem.com/product/b1346610?utm_src=pdf-body
https://www.benchchem.com/product/b1346610?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/T2875_EU_6N.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIO6715.5-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIO6715.5-msds.pdf
https://www.tcichemicals.com/BE/en/sds/T2875_EU_6N.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202624/Triethoxy_octyl_silane.pdf
https://www.tcichemicals.com/BE/en/sds/T2875_EU_6N.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202624/Triethoxy_octyl_silane.pdf
https://www.tcichemicals.com/BE/en/sds/T2875_EU_6N.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIO6715.5-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIO6715.5-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Il. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling

Trimethoxy(octyl)silane to minimize exposure risk.

Protection Type

Specific Recommendations

Rationale

Eye Protection

Chemical splash goggles
(ANSI Z87.1 approved or
equivalent).[4] A face shield
may be required in situations

with a higher risk of splashing.
[1]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Hand Protection

Neoprene or nitrile rubber

gloves.[2]

To prevent skin contact which

causes irritation.[1][3]

Skin and Body Protection

Protective clothing, such as a
lab coat. Protective boots may
be necessary depending on

the scale of work.[1]

To prevent skin contact and
contamination of personal

clothing.

Respiratory Protection

A vapor respirator is
recommended where exposure
through inhalation may occur.
[1] Work should be conducted
in a well-ventilated area or

under a chemical fume hood.

[2]141(5]

To prevent irritation of the

respiratory tract.[2]

lll. Operational Plan for Safe Handling

A systematic approach to handling Trimethoxy(octyl)silane is crucial for laboratory safety.

1. Engineering Controls:

» Always handle this chemical in a well-ventilated area.[2][4][5]
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e Use a local exhaust ventilation system or a chemical fume hood to minimize vapor
inhalation.[1][6]

» Ensure that an emergency eyewash station and a safety shower are readily accessible in the
immediate work area.[2][7]

2. Handling Procedures:

e Avoid contact with skin, eyes, and clothing.[1][2]

e Do not breathe vapors or mists.[2][8]

o Keep the container tightly closed when not in use.[2][8]

» Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2][7]
The material is moisture-sensitive.[3]

» Use non-sparking tools and take precautionary measures against static discharge.[2][7]
e Ground and bond containers when transferring material.[7]
3. Hygiene Practices:

e Wash hands thoroughly with soap and water after handling and before eating, drinking,
smoking, or using the toilet.[1][2][7]

e Remove any contaminated clothing immediately and wash it before reuse.[1][3][7]
IV. Emergency Plan: Spills and First Aid

Immediate and appropriate action is critical in the event of a spill or personal exposure.
1. Spill Response Protocol:

o Evacuate: Evacuate non-essential personnel from the spill area.[7]

e Ventilate: Ensure the area is well-ventilated.[7]
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o Contain: Cover the spill with a dry, inert absorbent material such as dry lime, sand, or soda
ash.[7] Do not use water.[7]

o Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a
suitable, labeled container for disposal.[2][7]

o Decontaminate: Clean the spill area thoroughly.[3]
2. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention.[1][7][8]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water.[3][7] If skin irritation occurs, get medical advice/attention.[1][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
begin rescue breathing. Seek medical attention.[7]

 Ingestion: Do not induce vomiting. If the person is conscious, have them drink one or two
glasses of water. Never give anything by mouth to an unconscious person. Call a physician
or poison control center immediately.[3][5]

V. Disposal Plan

Proper disposal of Trimethoxy(octyl)silane and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Chemical: Unused Trimethoxy(octyl)silane should be disposed of as hazardous
waste. It may be possible to incinerate the chemical in a licensed facility equipped with an
afterburner and scrubber.[1][2]

» Contaminated Materials: All materials used to clean up spills (e.g., absorbent materials,
gloves, and clothing) should be placed in a sealed, labeled container and disposed of as
hazardous waste.[7]
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e Regulatory Compliance: Always consult with your institution's environmental health and
safety (EHS) department and follow all local, state, and federal regulations for hazardous
waste disposal.[1][7]

VI. Quantitative Data

The following table summarizes key quantitative data for Trimethoxy(octyl)silane.

Property Value

CAS Number 3069-40-7

Molecular Formula C11H2603Si[1]

Molecular Weight 234.41 g/mol

Appearance Liquid

Density 0.907 g/mL at 25 °C
Boiling Point 84 - 85 °C at 0.7 hPa[3]
Flash Point 95 °C (203 °F) - closed cup
Refractive Index n20/D 1.416

VIl. Experimental Workflow Diagram

The following diagram illustrates the logical workflow for handling a chemical spill of
Trimethoxy(octyl)silane.
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Workflow for Trimethoxy(octyl)silane Spill Response

Contain Spill with Inert Absorbent
(e.g., sand, dry lime)

Collect Absorbed Material
(Use non-sparking tools)

Place in Labeled Waste Container

Decontaminate Spill Area

Report Incident to EHS

Click to download full resolution via product page

Caption: Workflow for Trimethoxy(octyl)silane Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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